![molecular formula C11H11N5O2 B6209548 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one CAS No. 2731010-27-6](/img/no-structure.png)
2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
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Overview
Description
2-(5-Methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (MPT-6-one) is an organic compound that was first synthesized in the early 1990s. It is a purinone-based compound and is a member of the pyridinone family. MPT-6-one has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology. Additionally, the advantages and limitations for lab experiments and future directions related to MPT-6-one will be discussed.
Scientific Research Applications
2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one has been studied for its potential applications in scientific research. It has been used as a tool for examining the structure and function of proteins involved in signal transduction and for studying the structure and function of enzymes involved in the metabolism of purines. Additionally, this compound has been used to investigate the role of purinergic receptors in neuronal signaling and to study the role of purinergic signaling in cell-cell communication.
Mechanism of Action
The mechanism of action of 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one is not fully understood. However, it is believed to act as an agonist of purinergic receptors, which are G-protein-coupled receptors that are involved in signal transduction. It is thought that this compound binds to the purinergic receptors and activates them, resulting in downstream signaling pathways that lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms. In mammalian cells, this compound has been shown to induce the release of calcium from intracellular stores, resulting in the activation of various signaling pathways. Additionally, this compound has been shown to induce the release of neurotransmitters, such as glutamate, from neurons. In plants, this compound has been shown to induce the expression of various genes involved in various metabolic processes, such as photosynthesis and respiration.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one in lab experiments is its ability to activate purinergic receptors. This makes it a useful tool for studying the structure and function of these receptors and for investigating the role of purinergic signaling in various biological processes. However, the use of this compound in lab experiments is limited by its low solubility in aqueous solutions, which can make it difficult to work with.
Future Directions
There are many potential future directions for research related to 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one. These include further investigations into the structure and function of purinergic receptors and the role of purinergic signaling in various biological processes. Additionally, further research could be conducted into the biochemical and physiological effects of this compound in different organisms and the development of new methods for synthesizing this compound. Finally, research could be conducted into the potential therapeutic applications of this compound, such as its use as an anti-inflammatory or neuroprotective agent.
Synthesis Methods
2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one can be synthesized through a variety of methods, including the condensation of 5-methoxypyridine-3-carbaldehyde with 2,3,6,7-tetrahydro-1H-purin-6-one in the presence of a base. This reaction is typically carried out in aqueous solution, and the resulting product is purified by column chromatography. Alternatively, this compound can also be synthesized through the reaction of 5-methoxypyridine-3-carbaldehyde with 3-amino-7-hydroxy-6-methylpurine in the presence of a base.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one involves the condensation of 5-methoxypyridin-3-amine with 2,3,6,7-tetrahydro-1H-purin-6-one in the presence of a suitable coupling agent.", "Starting Materials": [ "5-methoxypyridin-3-amine", "2,3,6,7-tetrahydro-1H-purin-6-one", "Coupling agent (e.g. EDC, HATU, DIC)" ], "Reaction": [ "Step 1: Dissolve 5-methoxypyridin-3-amine (1.0 equiv) and 2,3,6,7-tetrahydro-1H-purin-6-one (1.0 equiv) in a suitable solvent (e.g. DMF, DMSO, THF) under an inert atmosphere.", "Step 2: Add a coupling agent (e.g. EDC, HATU, DIC) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Purify the crude product by column chromatography or recrystallization to obtain the desired product, 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one." ] } | |
CAS RN |
2731010-27-6 |
Molecular Formula |
C11H11N5O2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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